N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C22H25N5O3/c1-13-14(2)23-22(25-21(13)29)27-19(12-18(26-27)16-7-8-16)24-20(28)11-6-15-4-9-17(30-3)10-5-15/h4-5,9-10,12,16H,6-8,11H2,1-3H3,(H,24,28)(H,23,25,29)
• InChI Key: JQJPTACIYSBEBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)CCC4=CC=C(C=C4)OC)C
• Molecular Formula: C22H25N5O3
• Molecular Weight: 407.5 g/mol

Description

N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C22H25N5O3 and its molecular weight is 407.474. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivative Formation

The synthesis and application of N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-(4-methoxyphenyl)propanamide and its derivatives in scientific research predominantly focus on exploring novel chemical reactions and potential biological activities. For instance, the cyclization of cyanamides with methyl anthranilates and other compounds leads to the formation of various heterocyclic derivatives, including pyrimidine and pyrazole compounds (Shikhaliev et al., 2008). Such synthetic pathways are fundamental for developing new molecules with potential applications in medicinal chemistry and agriculture.

Antimicrobial and Anticancer Activities

Research into the antimicrobial and anticancer potentials of pyrimidine and pyrazole derivatives has been a significant area of focus. Various synthesized compounds, including those linked to pyrimidine and pyrazole rings, have been evaluated for their biological activities. For example, novel pyrazolopyrimidines have shown promising results in antimicrobial and insecticidal activities, offering potential as leads for the development of new antimicrobial agents (Deohate & Palaspagar, 2020). Similarly, synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives have been tested for their antitumor activity, revealing some compounds with potent inhibitory effects on cancer cell lines (Abdellatif et al., 2014).

Novel Synthetic Methods and Compound Evaluation

The development of novel synthetic methodologies for constructing complex pyrimidine and pyrazole-based frameworks has also been explored. Techniques such as microwave-assisted synthesis and cyclocondensation reactions are employed to efficiently generate these compounds, which are then subjected to biological evaluation for various activities, including anti-inflammatory, analgesic, and antipyretic effects (Kaping et al., 2016). These studies not only enrich the chemical toolbox but also contribute to the discovery of new therapeutic agents.